Cas no 62319-53-3 ((2R,5R,Z)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid)
![(2R,5R,Z)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid structure](https://www.kuujia.com/scimg/cas/62319-53-3x500.png)
62319-53-3 structure
Product name:(2R,5R,Z)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
(2R,5R,Z)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- (2R,5R,Z)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- (5R)-3-((Z)-2-hydroxy-ethylidene)-7-oxo-(5rH)-4-oxa-1-aza-bicyclo[3.2.0]heptane-2c-carboxylic acid
- (E)-Clavulanic acid,BAN,INN
- augmentin
- CLA
- clavulanate
- Clavulanic acid
- (2R,5R)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- (2R,3E,5R)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- Isoclavulanic acid
- CHEBI:29607
- SureCN2292022
- AC1NQXVM
- CHEBI:94565
- AT36973
- 62319-53-3
- SCHEMBL2292022
- Q27110175
- BRD-K29627430-237-01-0
- DTXSID001121437
- C11833
- (2R,3E,5R)-3-(2-Hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo(3.2.0)heptane-2-carboxylic acid
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- Inchi： InChI=1S/C8H9NO5/c10-2-1-4-7(8(12)13)9-5(11)3-6(9)14-4/h1,6-7,10H,2-3H2,(H,12,13)/b4-1+/t6-,7-/m1/s1
- InChI Key： HZZVJAQRINQKSD-INJCQMSSSA-N
- SMILES： C1C2N(C1=O)C(C(=CCO)O2)C(=O)O
Computed Properties
- Exact Mass: 199.04807239g/mol
- Monoisotopic Mass: 199.04807239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 87.1Ų
(2R,5R,Z)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid Related Literature
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1. Index pages
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2. Clavulanic acid and its derivatives. Structure elucidation of clavulanic acid and the preparation of dihydroclavulanic acid, isoclavulanic acid, esters and related oxidation productsAllan G. Brown,David F. Corbett,Jennifer Goodacre,John B. Harbridge,T. Trefor Howarth,Roger J. Ponsford,Irene Stirling,Trevor J. King J. Chem. Soc. Perkin Trans. 1 1984 635
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Keith H. Baggaley,Allan G. Brown,Christopher J. Schofield Nat. Prod. Rep. 1997 14 309
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4. Index pages
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5. Chapter 9. Aliphatic compounds. Part (ii) Other aliphatic compounds
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